81-64-1

Quinizarin

In Stock

• CAS RN:
• 81-64-1

• Formula:
• C14H8O4

• InChI:
• InChI=1S/C14H8O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,15-16H

• InChIKey:
• GUEIZVNYDFNHJU-UHFFFAOYSA-N

• 1,4-Dihydroxyanthraquinone is an organic dye molecule with an aromatic structure. It is a derivative of anthraquinone bearing hydroxyl moieties. They may find uses in pharmacological, biochemical and dye industries. Anthraquinone dye are resistant to degradation.
  Quinizarin is a dihydroxyanthraquinone having the two hydroxy substituents at the 1- and 4-positions;  formally derived from anthraquinone by replacement of two hydrogen atoms by hydroxy groups It has a role as a dye.
  

N-(3-phenylprop-2-ynyl)cyclopropanamine

Usually In Stock

• CAS RN:
• 18381-64-1

• Formula:
• C12H13N

• InChI:
• InChI=1S/C12H13N/c1-2-5-11(6-3-1)7-4-10-13-12-8-9-12/h1-3,5-6,12-13H,8-10H2

• InChIKey:
• DBYVRWAREVKLLQ-UHFFFAOYSA-N

• N-(3-phenylprop-2-ynyl)cyclopropanamine is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.

2-Fluoroethyl isothiocyanate

In Stock

• CAS RN:
• 84081-64-1

• Formula:
• C3H4FNS

• InChI:
• InChI=1S/C3H4FNS/c4-1-2-5-3-6/h1-2H2

• InChIKey:
• JROMEDPVTPKCNU-UHFFFAOYSA-N

• 2-Fluoroethyl isothiocyanate is a useful research compound. Its molecular formula is C3H4FNS and its molecular weight is 105.13. The purity is usually 95%.

2-Indolinemalonic acid, 3,3-dimethyl-, diethyl ester

• CAS RN:
• 18781-64-1

• Formula:
• C17H23NO4

• InChI:
• InChI=1S/C17H23NO4/c1-5-21-15(19)13(16(20)22-6-2)14-17(3,4)11-9-7-8-10-12(11)18-14/h7-10,13-14,18H,5-6H2,1-4H3

• InChIKey:
• IXTVNCDUYYHZIQ-UHFFFAOYSA-N

• 2-Indolinemalonic acid, 3,3-dimethyl-, diethyl ester, also known as 2-Indolinemalonic acid, 3,3-dimethyl-, diethyl ester, is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.4 g/mol. The purity is usually 95%.

Benzeneethanamine, 4-(1,1-dimethylethoxy)-

In Stock

• CAS RN:
• 157981-64-1

• Formula:
• C12H19NO

• InChI:
• InChI=1S/C12H19NO/c1-12(2,3)14-11-6-4-10(5-7-11)8-9-13/h4-7H,8-9,13H2,1-3H3

• InChIKey:
• GPKNHRSSJDAUGA-UHFFFAOYSA-N

• Benzeneethanamine, 4-(1,1-dimethylethoxy)- is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.29. The purity is usually 95%.

1-Adamantyl(3-amino-6-phenylthieno[2,3-b]pyridin-2-yl)methanone

• CAS RN:
• 330181-64-1

• Formula:
• C24H24N2OS

• InChI:
• InChI=1S/C24H24N2OS/c25-20-18-6-7-19(17-4-2-1-3-5-17)26-23(18)28-21(20)22(27)24-11-14-8-15(12-24)10-16(9-14)13-24/h1-7,14-16H,8-13,25H2

• InChIKey:
• VTFOIMSYOBDBSH-UHFFFAOYSA-N

• 1-Adamantyl(3-amino-6-phenylthieno[2,3-b]pyridin-2-yl)methanone is a useful research compound. Its molecular formula is C24H24N2OS and its molecular weight is 388.5g/mol. The purity is usually 95%.

(Z)-ethyl 1-benzyl-2-((2,2-diphenylacetyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534581-64-1

• Formula:
• C35H28N4O4

• InChI:
• InChI=1S/C35H28N4O4/c1-2-43-35(42)28-22-27-31(36-29-20-12-13-21-38(29)34(27)41)39(23-24-14-6-3-7-15-24)32(28)37-33(40)30(25-16-8-4-9-17-25)26-18-10-5-11-19-26/h3-22,30H,2,23H2,1H3

• InChIKey:
• VBUQGODIBAMKHM-FTTXPQLCSA-N

• (Z)-ethyl 1-benzyl-2-((2,2-diphenylacetyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C35H28N4O4 and its molecular weight is 568.633. The purity is usually 95%.

N-[4-[2-(4-chlorophenyl)sulfonyl-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

In Stock

• CAS RN:
• 851781-64-1

• Formula:
• C23H21ClFN3O4S2

• InChI:
• InChI=1S/C23H21ClFN3O4S2/c1-2-33(29,30)27-18-11-7-16(8-12-18)22-15-23(20-5-3-4-6-21(20)25)28(26-22)34(31,32)19-13-9-17(24)10-14-19/h3-14,23,27H,2,15H2,1H3

• InChIKey:
• YFQDSPKLSRBEOP-UHFFFAOYSA-N

• N-[4-[2-(4-chlorophenyl)sulfonyl-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C23H21ClFN3O4S2 and its molecular weight is 522.01. The purity is usually 95%.

2,4-dimethoxy-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

In Stock

• CAS RN:
• 893981-64-1

• Formula:
• C21H19N3O3S

• InChI:
• InChI=1S/C21H19N3O3S/c1-13-12-28-21-23-18(11-24(13)21)14-5-4-6-15(9-14)22-20(25)17-8-7-16(26-2)10-19(17)27-3/h4-12H,1-3H3,(H,22,25)

• InChIKey:
• GUHMOVPPTHIRPV-UHFFFAOYSA-N

• 2,4-dimethoxy-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C21H19N3O3S and its molecular weight is 393.46. The purity is usually 95%.

Acetic acid, bromo(5-(4-methylphenyl)-3-oxo-2(3H)-furanylidene)-, methyl ester, (Z)-

• CAS RN:
• 149281-64-1

• Formula:
• C14H11BrO4

• InChI:
• InChI=1S/C14H11BrO4/c1-8-3-5-9(6-4-8)11-7-10(16)13(19-11)12(15)14(17)18-2/h3-7H,1-2H3/b13-12-

• InChIKey:
• REWJIKAWYZCPFX-SEYXRHQNSA-N

• Acetic acid, bromo(5-(4-methylphenyl)-3-oxo-2(3H)-furanylidene)-, methyl ester, (Z)-, also known as Acetic acid, bromo(5-(4-methylphenyl)-3-oxo-2(3H)-furanylidene)-, methyl ester, (Z)-, is a useful research compound. Its molecular formula is C14H11BrO4 and its molecular weight is 323.14 g/mol. The purity is usually 95%.

N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide

In Stock

• CAS RN:
• 953181-64-1

• Formula:
• C16H13FN2O2S

• InChI:
• InChI=1S/C16H13FN2O2S/c17-12-5-3-11(4-6-12)15-8-13(19-21-15)10-18-16(20)9-14-2-1-7-22-14/h1-8H,9-10H2,(H,18,20)

• InChIKey:
• HOEUBOXBDWMLFW-UHFFFAOYSA-N

• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C16H13FN2O2S and its molecular weight is 316.35. The purity is usually 95%.

4'-Carboethoxy-2-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898781-64-1

• Formula:
• C21H23NO3S

• InChI:
• InChI=1S/C21H23NO3S/c1-2-25-21(24)17-9-7-16(8-10-17)20(23)19-6-4-3-5-18(19)15-22-11-13-26-14-12-22/h3-10H,2,11-15H2,1H3

• InChIKey:
• CHNTVUOTRHCYRP-UHFFFAOYSA-N

• 4'-Carboethoxy-2-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.5 g/mol. The purity is usually 95%.

6-hydrazinyl-N-((tetrahydro-2H-pyran-4-yl)methyl)nicotinamide

In Stock

• CAS RN:
• 1344381-64-1

• Formula:
• C12H18N4O2

• InChI:
• InChI=1S/C12H18N4O2/c13-16-11-2-1-10(8-14-11)12(17)15-7-9-3-5-18-6-4-9/h1-2,8-9H,3-7,13H2,(H,14,16)(H,15,17)

• InChIKey:
• FXYGZLQLXKKXRC-UHFFFAOYSA-N

• 6-hydrazinyl-N-((tetrahydro-2H-pyran-4-yl)methyl)nicotinamide is a useful research compound. Its molecular formula is C12H18N4O2 and its molecular weight is 250.3 g/mol. The purity is usually 95%.

Methyl 3-amino-5-chloro-2-hydroxybenzoate hydrochloride; 95%

In Stock

• CAS RN:
• 1158281-64-1

• Formula:
• C8H9Cl2NO3

• InChI:
• InChI=1S/C8H8ClNO3.ClH/c1-13-8(12)5-2-4(9)3-6(10)7(5)11;/h2-3,11H,10H2,1H3;1H

• InChIKey:
• ICPLJIAISSQWOT-UHFFFAOYSA-N

• Methyl 3-amino-5-chloro-2-hydroxybenzoate hydrochloride; 95% is a useful research compound. Its molecular formula is C8H9Cl2NO3 and its molecular weight is 238.06 g/mol. The purity is usually 95%.

(2E)-[(2,4-difluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile

In Stock

• CAS RN:
• 1454881-64-1

• Formula:
• C13H12F2N2O2S

• InChI:
• InChI=1S/C13H12F2N2O2S/c14-9-4-5-12(10(15)7-9)20(18,19)13(8-16)11-3-1-2-6-17-11/h4-5,7,17H,1-3,6H2/b13-11+

• InChIKey:
• LOXLPKHRSNLSHI-ACCUITESSA-N

• (2E)-[(2,4-difluorophenyl)sulfonyl](piperidin-2-ylidene)acetonitrile is a useful research compound. Its molecular formula is C13H12F2N2O2S and its molecular weight is 298.31. The purity is usually 95%.

2-(4-Fluorophenyl)-1-(2-((phenylsulfonyl)methyl)pyrrolidin-1-yl)ethanone

In Stock

• CAS RN:
• 1797081-64-1

• Formula:
• C19H20FNO3S

• InChI:
• InChI=1S/C19H20FNO3S/c20-16-10-8-15(9-11-16)13-19(22)21-12-4-5-17(21)14-25(23,24)18-6-2-1-3-7-18/h1-3,6-11,17H,4-5,12-14H2

• InChIKey:
• WZMOAIPRSYJLOR-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)-1-(2-((phenylsulfonyl)methyl)pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H20FNO3S and its molecular weight is 361.43. The purity is usually 95%.

1-[4-(9-Oxa-1-thia-4-azaspiro[5.5]undecane-4-carbonyl)-4-phenylpiperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361681-64-1

• Formula:
• C23H30N2O3S

• InChI:
• InChI=1S/C23H30N2O3S/c1-2-20(26)24-12-8-23(9-13-24,19-6-4-3-5-7-19)21(27)25-14-17-29-22(18-25)10-15-28-16-11-22/h2-7H,1,8-18H2

• InChIKey:
• OYNVWVRUUNFKKA-UHFFFAOYSA-N

• 1-[4-(9-Oxa-1-thia-4-azaspiro[5.5]undecane-4-carbonyl)-4-phenylpiperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C23H30N2O3S and its molecular weight is 414.56. The purity is usually 95%.

N-(3-Phenyl-2-propyn-1-yl)cyclopropanamine hydrochloride

• CAS RN:
• 1050126-53-8; 18381-64-1

• Formula:
• C12H14ClN

• InChI:
• InChI=1S/C12H13N.ClH/c1-2-5-11(6-3-1)7-4-10-13-12-8-9-12;/h1-3,5-6,12-13H,8-10H2;1H

• InChIKey:
• KPIPOKCHNVVGIR-UHFFFAOYSA-N

• N-(3-Phenyl-2-propyn-1-yl)cyclopropanamine hydrochloride is a useful research compound. Its molecular formula is C12H14ClN and its molecular weight is 207.7. The purity is usually 95%.